1-Tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene

• CAS No.: 873055-69-7
• Molecular Formula: C17H18BrNO3
• Molecular Weight: 364.2 g/mol
• IUPAC Name: 1-bromo-5-tert-butyl-2-nitro-4-phenylmethoxybenzene
• InChI: InChI=1S/C17H18BrNO3/c1-17(2,3)13-9-14(18)15(19(20)21)10-16(13)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• InChI Key: HYPMLZCVXZUATR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1OCC2=CC=CC=C2)[N+](=O)[O-])Br

Description

1-Tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene is a useful research compound. Its molecular formula is C17H18BrNO3 and its molecular weight is 364.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-tert-butyl-4-bromo-5-nitrophenol (C-14-a) (1.1 g, 4 mmol) and Cs2CO3 (1.56 g, 4.8 mmol) in DMF (8 mL) was added benzyl bromide (500 μL, 4.2 mmol). The mixture was stirred at room temperature for 4 h, diluted with H2O and extracted twice with EtOAc. The combined organic layers were washed with brine and dried over MgSO4. After removal of solvent, the residue was purified by column chromatography (0-5% EtOAc-Hexane) to yield 1-tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene (1.37 g, 94%). 1H NMR (400 MHz, CDCl3) 7.62 (s, 1H), 7.53 (s, 1H), 7.43 (m, 5H), 5.22 (s, 2H), 1.42 (s, 9H).